2-Ethenyl-2-methyl-5-propan-2-yloxolane

• CAS No.: 71635-17-1
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 2-ethenyl-2-methyl-5-propan-2-yloxolane
• InChI: InChI=1S/C10H18O/c1-5-10(4)7-6-9(11-10)8(2)3/h5,8-9H,1,6-7H2,2-4H3
• InChI Key: GPVKUNYYWAKDRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC(O1)(C)C=C

Description

2-Ethenyl-2-methyl-5-propan-2-yloxolane (CAS: 13679-86-2) is a substituted oxolane (tetrahydrofuran derivative) with the molecular formula C₁₀H₁₆O and a molecular weight of 152.23 g/mol . Its IUPAC name, 2-ethenyl-2-methyl-5-(prop-1-en-2-yl)oxolane, indicates the presence of:

• An ethenyl group (CH₂=CH–) at position 2.
• A methyl group (–CH₃) also at position 2.
• A prop-1-en-2-yl group (isopropenyl, CH₂=C(CH₃)–) at position 5 .

The compound’s structure features two unsaturated moieties (ethenyl and isopropenyl groups), which confer unique reactivity and physicochemical properties. Its SMILES notation is O1C(C(=C)C)(C)CC1C(=C)C, and its InChIKey is XIGFNCYVSHOLIF-UHFFFAOYSA-N .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethenyl-2-methyl-5-propan-2-yloxolane typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 2-methyl-5-propan-2-yloxolane with ethyl carbonate in the presence of a catalyst . The reaction conditions often include a temperature range of 60°C to 270°C and the use of solvents such as ethanol .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. The use of continuous flow reactors and advanced purification techniques such as distillation and chromatography are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

2-Ethenyl-2-methyl-5-propan-2-yloxolane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: It can undergo nucleophilic substitution reactions where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like hydrox

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Features
2-Ethenyl-2-methyl-5-(prop-1-en-2-yl)oxolane	2-ethenyl, 2-methyl, 5-isopropenyl	C₁₀H₁₆O	152.23	Two unsaturated groups; high potential for electrophilic addition
2-Methyltetrahydrofuran	2-methyl	C₅H₁₀O	86.13	Saturated; lower steric hindrance
2,5-Dimethyltetrahydrofuran	2-methyl, 5-methyl	C₆H₁₂O	100.16	Symmetric substitution; increased hydrophobicity
5-Isopropyl-2-methyloxolane	2-methyl, 5-isopropyl	C₈H₁₆O	128.21	Fully saturated; reduced reactivity

Key Findings:

Reactivity :

• The presence of ethenyl and isopropenyl groups in 2-ethenyl-2-methyl-5-(prop-1-en-2-yl)oxolane makes it more reactive than fully saturated analogs like 5-isopropyl-2-methyloxolane. These unsaturated groups facilitate electrophilic addition reactions (e.g., hydrogenation, epoxidation) .
• In contrast, 2-methyltetrahydrofuran lacks unsaturated bonds, limiting its utility in synthesis requiring π-electron interactions .

Physicochemical Properties: The molecular weight (152.23 g/mol) and branched structure suggest lower volatility compared to smaller oxolanes (e.g., 2-methyltetrahydrofuran, boiling point ~80°C).

Its structural complexity may render it suitable as an intermediate in organic synthesis .